N,N'-(2-chloro-1,4-phenylene)bis{N-[(4-methylphenyl)sulfonyl]benzamide}

• IUPAC Name: N-[4-[benzoyl-(4-methylphenyl)sulfonylamino]-3-chlorophenyl]-N-(4-methylphenyl)sulfonylbenzamide
• InChI: InChI=1S/C34H27ClN2O6S2/c1-24-13-18-29(19-14-24)44(40,41)36(33(38)26-9-5-3-6-10-26)28-17-22-32(31(35)23-28)37(34(39)27-11-7-4-8-12-27)45(42,43)30-20-15-25(2)16-21-30/h3-23H,1-2H3
• InChI Key: MZFFUYIVNMGHAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C2=CC(=C(C=C2)N(C(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)C)Cl)C(=O)C5=CC=CC=C5
• Molecular Formula: C34H27ClN2O6S2
• Molecular Weight: 659.2 g/mol

Description

N,N'-(2-chloro-1,4-phenylene)bis{N-[(4-methylphenyl)sulfonyl]benzamide} is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and nanotechnology. This compound is a member of the sulfonamide family and is commonly referred to as CB6.

Mechanism of Action

The mechanism of action of CB6 is based on its ability to form host-guest complexes with various molecules. The sulfonamide groups in CB6 act as hydrogen bond donors, while the amide groups act as hydrogen bond acceptors. This allows CB6 to selectively bind to molecules that have complementary shapes and functional groups.
Biochemical and Physiological Effects:
CB6 has been shown to have minimal toxicity and is not metabolized by the body. Studies have shown that CB6 can be excreted through urine without causing any adverse effects. However, further studies are needed to fully understand the biochemical and physiological effects of CB6.

Advantages and Limitations for Lab Experiments

CB6 has several advantages for use in lab experiments. It is easy to synthesize, has good solubility in organic solvents, and can form stable complexes with various molecules. However, CB6 has some limitations, including its limited water solubility and its tendency to form aggregates in solution.

Future Directions

There are several future directions for the research and development of CB6. One potential application is in the field of drug delivery, where CB6 could be used to improve the efficacy and safety of existing drugs. Another potential application is in the development of new materials for nanotechnology and biotechnology. Additionally, further studies are needed to fully understand the biochemical and physiological effects of CB6 and to explore its potential applications in other scientific fields.

Synthesis Methods

The synthesis of CB6 involves the reaction of 2-chloro-1,4-phenylenediamine with 4-methylbenzenesulfonyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 4-methylbenzenesulfonyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

CB6 has been extensively studied for its potential applications in various scientific fields. In the field of medicine, CB6 has shown promising results as a drug delivery system due to its ability to encapsulate and release drugs in a controlled manner. In nanotechnology, CB6 has been used as a building block for the construction of supramolecular structures and as a template for the synthesis of metal nanoparticles.